Cas no 104715-86-8 (Pyrene, 4-butyl-)

• Product Name: Pyrene, 4-butyl-
• CAS No: 104715-86-8
• MF: C₂₀H₁₈
• MW: 258.356925487518
• CID: 1148979
• PubChem ID: 71333294
• Update Time: 2025-04-20

Pyrene, 4-butyl- Chemical and Physical Properties

Names and Identifiers

• Pyrene, 4-butyl-
• 4-butylpyrene
• 104715-86-8
• DTXSID50761578

• Inchi： 1S/C20H18/c1-2-3-6-16-13-17-9-4-7-14-11-12-15-8-5-10-18(16)20(15)19(14)17/h4-5,7-13H,2-3,6H2,1H3
• InChI Key： XBPKYALGMCFNAH-UHFFFAOYSA-N
• SMILES： C12C3=CC=CC1=C(C=C1C=CC=C(C=C3)C=21)CCCC

Computed Properties

• Exact Mass: 258.14094
• Monoisotopic Mass: 258.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• LogP: 5.92660